Cas no 1420870-48-9 (Tert-butyl (1-(2-chloronicotinoyl)pyrrolidin-3-yl)carbamate)

• Product Name: Tert-butyl (1-(2-chloronicotinoyl)pyrrolidin-3-yl)carbamate
• CAS No: 1420870-48-9
• MF: C₁₅H₂₀ClN₃O₃
• MW: 325.790602684021
• CID: 2163991
• Update Time: 2023-08-05

Tert-butyl (1-(2-chloronicotinoyl)pyrrolidin-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl (1-(2-chloronicotinoyl)pyrrolidin-3-yl)carbamate

• Inchi： 1S/C15H20ClN3O3/c1-15(2,3)22-14(21)18-10-6-8-19(9-10)13(20)11-5-4-7-17-12(11)16/h4-5,7,10H,6,8-9H2,1-3H3,(H,18,21)
• InChI Key： WBHLEZMXCQFKMG-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)C(N1CCC(C1)NC(=O)OC(C)(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 425
• Topological Polar Surface Area: 71.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives